Cas no 77249-34-4 (4-Fluoro-2,3-dimethylphenol)

4-Fluoro-2,3-dimethylphenol structure
4-Fluoro-2,3-dimethylphenol structure
Product Name:4-Fluoro-2,3-dimethylphenol
CAS No:77249-34-4
MF:C8H9FO
MW:140.154865980148
MDL:MFCD00153130
CID:549241
PubChem ID:26986162
Update Time:2025-04-19

4-Fluoro-2,3-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2,3-dimethylphenol
    • Phenol,4-fluoro-2,3-dimethyl-
    • 2,3-Dimethyl-4-fluorophenol
    • 4-Fluoro-2,3-dimethyl-phenol
    • 4-Fluoro-2,3-methylphenol
    • Phenol,4-fluoro-2,3-dimethyl
    • AS-59152
    • AM82857
    • A19923
    • DTXSID20650501
    • SCHEMBL19944381
    • CS-0061161
    • MFCD00153130
    • AKOS016009363
    • 77249-34-4
    • FLUMETHASONEPIVALATE
    • SY278456
    • FT-0695508
    • MDL： MFCD00153130
    • Inchi： 1S/C8H9FO/c1-5-6(2)8(10)4-3-7(5)9/h3-4,10H,1-2H3
    • InChI Key： DHLAUQGFPHIULU-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C(C)=C1C)O

Computed Properties

  • Exact Mass: 140.06400
  • Monoisotopic Mass: 140.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 1.124
  • Boiling Point: 226 ºC
  • Flash Point: 110 ºC
  • PSA: 20.23000
  • LogP: 2.14810

4-Fluoro-2,3-dimethylphenol Security Information

  • Hazardous Material Identification： T

4-Fluoro-2,3-dimethylphenol Pricemore >>

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abcr
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